![molecular formula C7H14O2 B145652 Acrolein diethyl acetal CAS No. 3054-95-3](/img/structure/B145652.png)
Acrolein diethyl acetal
Overview
Description
Acrolein diethyl acetal (AcDA) is a synthetic compound that is used in a variety of scientific research applications. It is a colorless liquid with a pungent, garlic-like odor. AcDA is a common intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. AcDA is also used as a reagent in the synthesis of other compounds, and it has been studied extensively for its potential use as a drug target in the treatment of diseases such as cancer.
Scientific Research Applications
Synthesis of γ-Substituted Butyrolactones : Acrolein diethyl acetal is used in the synthesis of γ-substituted butyrolactones. The process involves the lithiation of 3-chloropropanal diethyl acetal at low temperatures followed by reaction with carbonyl compounds and oxidation (Barluenga, Fernandez, & Yus, 1987).
Preparation of Orthogonal Protected 2-Thioglyceraldehyde : this compound sulfide is treated with methanesulfenyl bromide at low temperatures for an efficient ring opening to halo disulfide. This method is useful in the preparation of orthogonally protected versions of 2-thioglyceraldehyde (Silvestri & Wong, 2001).
Catalysis and Synthesis of Cinnamaldehydes : In the presence of palladium catalysts, this compound reacts with aryl iodides and bromides to yield cinnamaldehydes. This reaction tolerates various functional groups in the aryl halides, making it versatile for different synthesis applications (Battistuzzi, Cacchi, & Fabrizi, 2003).
Study of Acrolein Derivatives in Toxicology : Research into acrolein and its derivatives, including the diethyl acetal, has provided insights into their toxicity and potential carcinogenic properties. This research is crucial for understanding the risks associated with exposure to these compounds (Lijinsky & Reuber, 1987).
Formation of Trimeric Structures : this compound undergoes condensation under the influence of BF3 etherate to form a trimeric compound, which is important for understanding reaction mechanisms and designing new synthetic routes (Yufit & Kucherov, 1961).
Conversion of Biomass into Chemicals : this compound plays a role in converting biomass, such as glycerol/water mixtures, into valuable chemicals like acrolein using zeolite catalysts. This application is significant for sustainable chemical production (Corma, Huber, Sauvanaud, & O'Connor, 2008).
Mechanism of Action
Safety and Hazards
Acrolein diethyl acetal is highly flammable and can cause skin and eye irritation . It is recommended to avoid contact with skin and eyes, avoid inhalation of vapor or mist, and keep away from sources of ignition . It is also advised to take measures to prevent the build-up of electrostatic charge .
properties
IUPAC Name |
3,3-diethoxyprop-1-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O2/c1-4-7(8-5-2)9-6-3/h4,7H,1,5-6H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCIPQLOKVXSHTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C=C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O2 | |
Record name | 3,3-DIETHOXYPROPENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3191 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0020024 | |
Record name | Acrolein diethylacetal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0020024 | |
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Molecular Weight |
130.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
3,3-diethoxypropene appears as a colorless liquid with an agreeable odor. Very volatile. Less dense than water. Vapors heavier than air. Used as a solvent and to make cosmetics., Colorless liquid with a pleasant odor; [CAMEO] | |
Record name | 3,3-DIETHOXYPROPENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3191 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Acrolein diethylacetal | |
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CAS RN |
3054-95-3 | |
Record name | 3,3-DIETHOXYPROPENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3191 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 3,3-Diethoxy-1-propene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3054-95-3 | |
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Record name | Acrolein diethylacetal | |
Source | ChemIDplus | |
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Record name | Acrolein diethyl acetal | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60135 | |
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Record name | Acrolein diethylacetal | |
Source | EPA DSSTox | |
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Record name | 3,3-diethoxypropene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.343 | |
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Record name | ACROLEIN DIETHYL ACETAL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/33XN703369 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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